N,N-Bis(2-chloroethyl)phosphoramidic acid p-methoxyphenyl phenyl ester

• CAS No.: 20565-01-9
• Molecular Formula: C17H20Cl2NO4P
• Molecular Weight: 404.2 g/mol
• IUPAC Name: 2-chloro-N-(2-chloroethyl)-N-[(4-methoxyphenoxy)-phenoxyphosphoryl]ethanamine
• InChI: InChI=1S/C17H20Cl2NO4P/c1-22-15-7-9-17(10-8-15)24-25(21,20(13-11-18)14-12-19)23-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key: SILYNJRPFHLFHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OP(=O)(N(CCCl)CCCl)OC2=CC=CC=C2

Description

N,N-Bis(2-chloroethyl)phosphoramidic acid p-methoxyphenyl phenyl ester: is a chemical compound that belongs to the class of phosphoramidates This compound is characterized by the presence of two 2-chloroethyl groups attached to a phosphoramidic acid moiety, which is further esterified with a p-methoxyphenyl and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-Bis(2-chloroethyl)phosphoramidic acid p-methoxyphenyl phenyl ester typically involves the reaction of N,N-bis(2-chloroethyl)phosphoramidic dichloride with p-methoxyphenol and phenol under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the esterification process. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for scalability, cost-effectiveness, and environmental